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Compound of Interest

Compound Name: N-nitroso-vortioxetine

CAS No.: 2925447-38-5

Cat. No.: B15813911

Get Quote

This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers, scientists, and drug development professionals to address

excursions of N-nitroso-vortioxetine in the manufacturing of vortioxetine.

Frequently Asked Questions (FAQs)
Q1: What is N-nitroso-vortioxetine and why is it a concern?

A1: N-nitroso-vortioxetine is a nitrosamine impurity that can form during the manufacturing

process or storage of vortioxetine.[1][2] Nitrosamines are classified as probable human

carcinogens, and their presence in pharmaceutical products is strictly regulated by health

authorities like the FDA and EMA.[3][4] Therefore, controlling the levels of N-nitroso-
vortioxetine is critical to ensure patient safety.

Q2: How is N-nitroso-vortioxetine formed?

A2: N-nitroso-vortioxetine is formed from the reaction of a nitrosatable amine, in this case,

the secondary amine moiety within the vortioxetine molecule itself, with a nitrosating agent.[1]
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[2][5] This reaction is typically facilitated by acidic conditions and can be influenced by factors

such as heat and the presence of moisture.[1]

Q3: What are the primary precursors for N-nitroso-vortioxetine formation in the manufacturing

process?

A3: The two primary precursors are:

Vortioxetine: The active pharmaceutical ingredient (API) itself contains a secondary amine

(piperazine ring) that is susceptible to nitrosation.[1][2][5]

Nitrosating Agents: These are substances that can donate a nitroso group. The most

common nitrosating agents in pharmaceutical manufacturing are nitrites (NO2-), which can

be present as impurities in raw materials, reagents, solvents, or water.[6][7]

Q4: What is the acceptable intake limit for N-nitroso-vortioxetine?

A4: The U.S. FDA has set an acceptable intake (AI) limit of 400 ng/day for N-nitroso-
vortioxetine.[5] It is crucial to ensure that the manufacturing process consistently produces

vortioxetine with levels of this impurity well below this limit.

Troubleshooting Guide
Issue 1: Elevated levels of N-nitroso-vortioxetine
detected in the final API or drug product.
Root Cause Analysis:

An Ishikawa (fishbone) diagram is presented below to illustrate the potential root causes for

elevated N-nitroso-vortioxetine levels.

Caption: Ishikawa diagram of potential root causes for N-nitroso-vortioxetine excursions.

Troubleshooting Steps:

A systematic approach to troubleshooting is outlined in the workflow below.
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Start: N-nitroso-vortioxetine Excursion Detected

Step 1: Review Raw Material Quality
- Test for nitrite contamination in starting materials, reagents, and solvents.

- Analyze for secondary amine impurities.

Step 2: Evaluate Process Parameters
- Verify pH control at critical steps.

- Review reaction and drying temperatures and times.

Step 3: Assess Equipment and Cleaning
- Investigate potential for cross-contamination.

- Review and validate cleaning procedures.

Step 4: Analyze Formulation and Storage
- Test excipients for nitrite content.

- Evaluate impact of wet granulation process.
- Assess storage conditions (temperature, humidity).

Step 5: Implement Mitigation Strategies
- Source low-nitrite raw materials.

- Optimize process parameters (e.g., pH, temperature).
- Introduce nitrite scavengers (e.g., ascorbic acid).

- Revise cleaning protocols.

Step 6: Confirmatory Testing
- Analyze multiple batches to confirm effectiveness of changes.

End: N-nitroso-vortioxetine Levels Within Specification

Click to download full resolution via product page

Caption: Troubleshooting workflow for N-nitroso-vortioxetine excursions.
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Quantitative Data Summary:

Parameter
Recommended
Limit/Range

Rationale

Nitrite in Raw Materials

As low as reasonably

practicable; some sources

suggest < 5 ppm.[8]

To minimize the availability of a

key precursor for nitrosation.

N-nitroso-vortioxetine in API

Specification to be set based

on a daily dose to not exceed

400 ng/day AI.[5]

To comply with regulatory limits

and ensure patient safety.

pH during relevant steps
Avoid highly acidic conditions

where possible.

Nitrosation reactions are

generally acid-catalyzed.[1]

Temperature
Use the lowest effective

temperature.

Higher temperatures can

accelerate the rate of

nitrosamine formation.[1]

Issue 2: Inconsistent results from N-nitroso-vortioxetine
testing.
Possible Causes and Solutions:

Analytical Method Variability: Ensure the analytical method is robust and validated for its

intended purpose. A well-validated LC-MS/MS method is crucial for accurate quantification at

low levels.

Sample Handling and Stability: N-nitroso-vortioxetine may be sensitive to light and

temperature. Ensure consistent sample handling and storage procedures are in place.

Non-Homogeneous Distribution: The impurity may not be uniformly distributed in the batch.

Ensure proper sampling and sample preparation techniques are used.

Experimental Protocols
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Key Experiment: Quantification of N-nitroso-vortioxetine
by LC-MS/MS
This protocol is a synthesized example based on published methodologies.[9] Users should

validate the method on their specific instrumentation.

1. Objective: To quantify the level of N-nitroso-vortioxetine in a vortioxetine drug substance or

product.

2. Materials and Reagents:

N-nitroso-vortioxetine reference standard

Vortioxetine API or drug product sample

Methanol (HPLC grade)

Acetonitrile (HPLC grade)

Ammonium formate

Formic acid

Deionized water

0.22 µm PVDF syringe filters

3. Instrumentation:

High-Performance Liquid Chromatograph (HPLC) coupled with a tandem mass spectrometer

(MS/MS) with an electrospray ionization (ESI) source.

4. Chromatographic Conditions:

Column: ACQUITY CSH™ 1.7 µm Phenyl-Hexyl, 100 mm x 2.1 mm (or equivalent)

Mobile Phase A: 10 mM Ammonium Formate in 0.1% Formic Acid in water
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Mobile Phase B: Methanol and Water (9:1 v/v)

Flow Rate: 0.4 mL/min

Column Temperature: 40°C

Injection Volume: 20 µL

Gradient Program:

0-2 min: 5% B

2-4 min: 30% B

4-11 min: 65% B

11-16 min: 75% B

16-17 min: 5% B

17-20 min: 5% B

5. Mass Spectrometer Conditions:

Ionization Mode: Positive Electrospray Ionization (ESI+)

Acquisition Mode: Multiple Reaction Monitoring (MRM)

Precursor Ion (m/z): 328

Product Ions (m/z): To be determined based on instrument optimization (fragmentation of the

parent ion).

Other parameters (e.g., collision energy, cone voltage): To be optimized for the specific

instrument.

6. Standard and Sample Preparation:
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Standard Stock Solution: Accurately weigh and dissolve N-nitroso-vortioxetine reference

standard in methanol to prepare a stock solution of known concentration.

Working Standard Solutions: Prepare a series of working standard solutions by diluting the

stock solution with the mobile phase to create a calibration curve.

Sample Preparation:

Accurately weigh about 50.0 mg of the vortioxetine sample into a 25 mL volumetric flask.

Dissolve and dilute to volume with the diluent (e.g., methanol/water).

Filter the solution through a 0.22 µm PVDF syringe filter into an HPLC vial.

7. Data Analysis:

Construct a calibration curve by plotting the peak area of the N-nitroso-vortioxetine
standards against their concentrations.

Determine the concentration of N-nitroso-vortioxetine in the sample by comparing its peak

area to the calibration curve.

Calculate the final concentration in ppm (µg/g) relative to the vortioxetine sample weight.

Signaling Pathways and Logical Relationships
Chemical Formation Pathway of N-nitroso-vortioxetine

Vortioxetine
(Secondary Amine)

N-nitroso-vortioxetine

+ Nitrosating Agent

Nitrosating Agent
(e.g., Nitrous Acid from Nitrites)

Acidic Conditions (H+)

Catalyzes

Click to download full resolution via product page
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Caption: Formation of N-nitroso-vortioxetine from its precursors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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